1-(4-Morpholin-4-ylmethyl-1H-pyrrol-2-yl)-ethanone

• CAS No.: 1265964-88-2
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 1-[4-(morpholin-4-ylmethyl)-1H-pyrrol-2-yl]ethanone
• InChI: InChI=1S/C11H16N2O2/c1-9(14)11-6-10(7-12-11)8-13-2-4-15-5-3-13/h6-7,12H,2-5,8H2,1H3
• InChI Key: FFPPKKDXHNVLBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CN1)CN2CCOCC2

Description

1-(4-Morpholin-4-ylmethyl-1H-pyrrol-2-yl)-ethanone is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of morpholine (22 mmoles) in acetic acid (60 ml) at 0° C. there are added 1-(1H-pyrrol-2-yl)-ethanone (20 mmoles) and formaldehyde (20 mmoles) 37% in water. The reaction mixture is stirred overnight at ambient temperature. At 0° C., the solution is brought to alkaline pH (10-12) using 20% aqueous NaOH solution and is then extracted with DCM. The organic phase is washed with water and with saturated aqueous NaCl solution, dried over sodium sulphate, filtered and evaporated to dryness. Purification by flash chromatography on silica gel (SiO2; gradient DCM/MeOH) to yield the title product.